2-(Trifluoromethyl)benzamide

• IUPAC Name: 2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C8H6F3NO/c9-8(10,11)6-4-2-1-3-5(6)7(12)13/h1-4H,(H2,12,13)
• InChI Key: QBAYIBZITZBSFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)C(F)(F)F
• Molecular Formula: C8H6F3NO
• DSSTOX Substance ID: DTXSID40189560
• Molecular Weight: 189.13 g/mol
• Physical Description: Pellets or Large Crystals
• CAS RN: 360-64-5

Description

2-(Trifluoromethyl)benzamide is a compound with the molecular formula C8H6F3NO. It is an intermediate used in organic synthesis processes. The compound is a fluorinated aromatic amide.

Synthesis Analysis

The synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles can be achieved by the condensation of diamines or amino (thio)phenols with in situ generated CF3CN. Another method involves a copper-mediated three-component reaction of o-iodoanilines, anilines, and ethyl trifluoropyruvate.

Molecular Structure Analysis

The molecular structure of this compound can be represented as CHFNO with an average mass of 189.135 Da and a monoisotopic mass of 189.040146 Da.

Chemical Reactions Analysis

The reaction mechanism for the synthesis of 2-trifluoromethyl benzimidazoles involves the nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives to form an imidamide intermediate, followed by intramolecular cyclization.

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3, a boiling point of 247.3±40.0 °C at 760 mmHg, and a flash point of 103.4±27.3 °C. It has 2 hydrogen bond acceptors, 2 hydrogen bond donors, and 2 freely rotating bonds.

Scientific Research Applications

• Antiarrhythmic Activity : Benzamides, including those with trifluoromethyl groups, have been evaluated for antiarrhythmic properties in animal models. N-(2-piperidylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide acetate was identified as a promising compound for clinical trials as an antiarrhythmic agent (Banitt, Bronn, Coyne, & Schmid, 1977).

• Antimicrobial Activity : Fluoro and trifluoromethyl derivatives of benzamides, including 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides), exhibit significant antifungal and antibacterial properties against fungi and Gram-positive microorganisms (Carmellino, Pagani, Pregnolato, Terreni, & Pastoni, 1994).

• Precursors in Antitubercular Drug Synthesis : Compounds like 2-chloro-3-nitro-5-(trifluoromethyl)benzamide serve as precursors in synthesizing new antituberculosis drug candidates (Richter, Goddard, Schlegel, Imming, & Seidel, 2021).

• Synthesis of Fluorinated Compounds : The trifluoromethylation of benzamides is crucial in the synthesis of various compounds, including those used in medicinal chemistry (Hu, Chen, Gui, Tan, & Zhu, 2016).

• Structural Characterization in Crystallography : The structural characterization of N-[2-(trifluoromethyl)phenyl]benzamides has been vital in crystallographic studies, providing insights into molecular structures (Suchetan, Suresha, Naveen, & Lokanath, 2016).

• Application in Medicinal Chemistry : The modification of triflamides, including those derived from benzamides, is used in medicinal chemistry for synthesizing functionally diverse compounds (Wang, Mei, & Yu, 2009).

• Pharmacological Evaluation of Bioisosteres : Investigations into bioisosteres of adamantanyl benzamide, including trifluoromethyl derivatives, have been conducted to improve pharmacological properties like metabolic stability and physicochemical parameters (Wilkinson et al., 2017).

• Inhibitors in Histone Deacetylase Research : Benzamide derivatives, including those with trifluoromethyl groups, have been studied for their ability to inhibit histone deacetylase, impacting cell cycle distribution and showing potential as antitumor agents (Saito et al., 1999).

• Research in Neurosciences : Benzamide derivatives have been used in neuroscience research, particularly in studying dopamine receptors in the central nervous system (Martres et al., 1985).

• Anticonvulsant Research : Research into the anticonvulsant activities of enaminone derivatives connected to aromatic rings, including fluorinated N-benzamide enaminone analogs, has been conducted to treat epilepsy (Amaye, Harper, & Jackson-Ayotunde, 2021).

Safety and Hazards

2-(Trifluoromethyl)benzamide can cause skin and eye irritation. It may also cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is advised to use personal protective equipment as required and avoid breathing dust/fume/gas/mist/vapors/spray.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the trifluoromethyl group have been found to exhibit numerous pharmacological activities .

Mode of Action

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . More research is needed to fully understand the interaction of 2-(Trifluoromethyl)benzamide with its targets and the resulting changes.

Biochemical Pathways

The trifluoromethyl group is known to significantly affect pharmaceutical growth , suggesting that it may interact with various biochemical pathways.

Pharmacokinetics

The compound is known to be slightly hygroscopic , which may influence its bioavailability.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is known to be very mobile in the environment .

Biochemical Analysis

Biochemical Properties

2-(Trifluoromethyl)benzamide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many xenobiotics. The nature of these interactions often involves the inhibition or modulation of enzyme activity, which can alter metabolic pathways and affect the overall biochemical environment .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in oxidative stress responses and apoptosis. Additionally, this compound can alter cellular metabolism by affecting the activity of key metabolic enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. This binding can result in changes in gene expression, particularly those genes involved in detoxification and stress responses. The trifluoromethyl group in the compound enhances its binding affinity to certain proteins, thereby modulating their activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions. Long-term exposure to the compound can lead to persistent changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity and stress resistance. At high doses, it can cause toxic or adverse effects, including liver damage and oxidative stress. These threshold effects highlight the importance of dosage regulation in experimental and therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a pivotal role in its biotransformation. The compound can affect metabolic flux and alter the levels of various metabolites. Its metabolism often results in the formation of reactive intermediates, which can further interact with cellular components .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments. The compound’s hydrophobic nature facilitates its transport across cell membranes, allowing it to reach its target sites effectively .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is often directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, the compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism .